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Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214

An In-depth Technical Guide to Butyl Nonanoate

Introduction

Butyl nonanoate (CAS No. 50623-57-9), also known as butyl pelargonate or nonanoic acid,
butyl ester, is an aliphatic ester. It is formed from the esterification of nonanoic acid and
butanol.[1] Characterized by a pleasant, fruity odor, it is utilized as a flavoring and fragrance
agent in various consumer products.[1][2] Beyond its sensory applications, butyl nonanoate
serves as a solvent and a reagent in organic synthesis.[1][2] Recent research has also
explored its potential as a biofuel component.[2] This document provides a detailed overview of
its chemical structure, properties, and a comprehensive experimental protocol for its synthesis
via Fischer esterification.

Chemical Identity and Structure

Butyl nonanoate is a straight-chain fatty acid ester. Its structure consists of a nine-carbon
carboxylic acid (nonanoic acid) backbone linked to a four-carbon butyl group via an ester bond.

Molecular Formula: C13H2602[1][3][4][5][6]

IUPAC Name: butyl nonanoate[5]

Canonical SMILES: CCCCCCCCC(=0)0CCCC[3][5][6]

InChl Key: DOLFPCDDMUMIMR-UHFFFAOY SA-N[3][5]
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Physicochemical Properties

The key quantitative properties of butyl nonanoate are summarized in the table below for easy

reference.
Property Value Source(s)
Molecular Weight 214.34 g/mol [11[31[5]
Boiling Point 122-124 °C [3]
~240 °C [1]
Melting Point -38 °C [31[4]
Density 0.864 - 0.87 g/cm3 [11[3]
Flash Point 109.4 - 110 °C [2][4]
Vapor Pressure 0.02 mmHg @ 25 °C [4]
Refractive Index 1.423-1.429 @ 20 °C [7]
Solubility Low solubility in water [2]

Synthesis via Fischer Esterification

The most common and industrially significant method for synthesizing butyl nonanoate is the
Fischer-Speier esterification.[1] This acid-catalyzed reaction involves the condensation of a
carboxylic acid (nonanoic acid) with an alcohol (n-butanol). The reaction is reversible and exists
in an equilibrium with the starting materials and products (ester and water).[8][9]

General Reaction

Nonanoic Acid + n-Butanol =& Butyl Nonanoate + Water

Experimental Protocol

This protocol details a typical laboratory-scale synthesis of butyl nonanoate using an acid
catalyst. To drive the reaction toward the product, an excess of one reactant (typically the less
expensive alcohol) is used, and the water byproduct is removed as it forms.[8][9][10]
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Reagents and Materials:

Nonanoic acid

e n-Butanol (in excess, can also serve as the solvent)

e Acid catalyst (e.g., concentrated sulfuric acid (H2SOa) or p-toluenesulfonic acid (p-TsOH))[2]

[9]

» Toluene (for azeotropic removal of water, optional)

e Round-bottom flask

o Reflux condenser

o Dean-Stark apparatus (if using azeotropic removal)[10]

o Heating mantle with magnetic stirring

e Separatory funnel

o Saturated sodium bicarbonate (NaHCOs) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous drying agent (e.g., sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgS0Oa))

« Rotary evaporator

« Distillation apparatus for purification

Procedure:

e Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, reflux condenser,
and heating mantle. If using azeotropic water removal, insert a Dean-Stark trap between the
flask and condenser and fill the trap with toluene.

o Charging Reactants: To the flask, add nonanoic acid and an excess of n-butanol (e.g., 2-3
molar equivalents).
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o Catalyst Addition: Slowly and carefully add the acid catalyst to the reaction mixture (e.g., 1-
2% of the carboxylic acid weight).

» Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by observing the collection of water in the Dean-Stark trap or by analytical
methods like TLC or GC. The reaction is typically refluxed for several hours until the
theoretical amount of water is collected or the reaction reaches completion.[10]

o Workup - Neutralization: Once the reaction is complete, cool the mixture to room
temperature. Transfer the mixture to a separatory funnel. If n-butanol was used as the
solvent, it can be partially removed under reduced pressure first. Dilute the mixture with an
organic solvent like ethyl acetate.

» Washing: Wash the organic phase sequentially with:
o Water to remove the excess alcohol.
o Saturated sodium bicarbonate solution to neutralize the acid catalyst.[10]

o Saturated sodium chloride solution (brine) to remove residual water and inorganic salts.
[10]

e Drying: Dry the washed organic phase over an anhydrous drying agent like Na2SOa, then
filter to remove the solid.[10]

 Purification: Concentrate the filtrate using a rotary evaporator to remove the solvent. The
resulting crude butyl nonanoate can be purified by vacuum distillation to yield the final high-
purity product.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis and purification of butyl
nonanoate as described in the experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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